Cas no 2228118-04-3 (tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate
• CAS No: 2228118-04-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5772345
• PubChem ID: 165683486
• Update Time: 2025-06-09

tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228118-04-3
• tert-butyl 3-[(1-aminocyclopropyl)methyl]morpholine-4-carboxylate
• EN300-1901301
• tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-7-17-9-10(15)8-13(14)4-5-13/h10H,4-9,14H2,1-3H3
• InChI Key： JXIAOBADKOTUGM-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CC1(CC1)N

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate

Introduction to tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate (CAS No. 2228118-04-3)

tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate (CAS No. 2228118-04-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate is particularly noteworthy due to its combination of a morpholine ring and an aminocyclopropyl moiety. The morpholine ring is a six-membered heterocycle containing one oxygen atom and one nitrogen atom, which imparts unique chemical properties such as basicity and solubility. The aminocyclopropyl group, on the other hand, is a three-membered cyclic amine that can influence the compound's reactivity and biological activity.

The synthesis of tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate typically involves several steps, including the formation of the morpholine ring and the introduction of the aminocyclopropyl group. One common approach is to start with a tert-butyl ester of a carboxylic acid, which is then reacted with an appropriate amine to form the morpholine ring. Subsequently, the aminocyclopropyl group can be introduced through various methods, such as cyclopropanation reactions or coupling reactions with amines.

In terms of biological activity, recent studies have shown that tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate exhibits promising properties in various therapeutic areas. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. One notable application is in the field of neurodegenerative diseases, where the compound has shown potential as an inhibitor of certain proteases that contribute to neurodegeneration.

Additionally, tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate has been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that it can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a potential candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate are also an important aspect of its evaluation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high solubility and stability contribute to its suitability for oral administration, making it an attractive option for drug development.

In conclusion, tert-butyl 3-(1-aminocyclopropyl)methylmorpholine-4-carboxylate (CAS No. 2228118-04-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and development into new therapeutic agents. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in modern drug discovery efforts.